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Compound of Interest

Compound Name: LW-216

Cat. No.: B15575592

A comprehensive review of current scientific literature reveals that the designation "LW-216" is
not uniquely assigned to a single molecule. Instead, various compounds with similar
alphanumeric identifiers are under investigation for distinct therapeutic applications, leading to
potential ambiguity. This report clarifies the current understanding of compounds referred to as
"LW-216" or with similar nomenclature and highlights the absence of a clear, singular agent
with this name focused on oxidative stress regulation.

Initial searches for "LW-216" in the context of oxidative stress did not yield information on a
specific, defined molecule. The search results pointed to several different investigational drugs
with similar labels, each with a distinct mechanism of action and therapeutic target.

For instance, research exists on SB-216, a novel and potent tubulin inhibitor being evaluated
for its anti-tumor activity in pancreatic cancer.[1] Studies show that SB-216 can inhibit cell
proliferation, colony formation, and cell migration in pancreatic ductal adenocarcinoma (PDAC)
cell lines at low nanomolar concentrations.[1] Its mechanism involves inducing cell apoptosis
and causing cell cycle arrest in the G2/M phase.[1] In vivo studies in subcutaneous mouse
models have demonstrated its potential to inhibit tumor growth with low toxicity.[1]

Another distinct compound is DT-216, a GeneTAC (Gene Targeting Chimera) small molecule
developed for the treatment of Friedreich's Ataxia.[2][3] This molecule is designed to target the
expanded GAA trinucleotide repeat in the FXN gene, aiming to restore the production of the
frataxin protein.[2][3] A Phase 1 clinical trial was initiated to evaluate its safety, tolerability, and
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pharmacokinetic profile.[3][4] While generally well-tolerated, injection site reactions led to the
development of a new formulation, DT-216P2.[2][5]

Furthermore, TK-216 has been identified as a first-in-class small molecule inhibitor of the EWS-
FLI1 fusion protein, a key driver in Ewing Sarcoma.[6] This compound, a clinical derivative of
YK-4-279, has shown anti-tumor activity in lymphoma cell lines and in vivo models.[6]

The broader topic of oxidative stress and its regulation is a significant area of research.
Oxidative stress arises from an imbalance between the production of reactive oxygen species
(ROS) and the body's ability to counteract their harmful effects through antioxidant defenses.[7]
This imbalance can lead to damage of vital macromolecules like DNA, proteins, and lipids,
contributing to the pathology of numerous diseases.[7][8]

A critical pathway in the cellular defense against oxidative stress is the Nrf2 (Nuclear factor
erythroid 2-related factor 2) signaling pathway.[9][10] Under normal conditions, Nrf2 is kept in
the cytoplasm by Keapl, which facilitates its degradation.[10][11] In the presence of oxidative
stress, Nrf2 is released from Keapl, translocates to the nucleus, and activates the transcription
of a wide array of antioxidant and cytoprotective genes.[9][11][12] These genes include those
encoding for enzymes like heme oxygenase-1 (HO-1), NAD(P)H quinone dehydrogenase 1
(NQO1), and components of the glutathione synthesis pathway.[9][13]

While the Nrf2 pathway is a promising target for therapeutic intervention in diseases with an
oxidative stress component, and various molecules are being investigated for their ability to
modulate this pathway, there is no specific, publicly available scientific literature that definitively
identifies a compound named "LW-216" and details its role in oxidative stress regulation. The
existing research points to a collection of similarly named but chemically and functionally
distinct molecules. Therefore, a detailed technical guide on "LW-216" and its impact on
oxidative stress cannot be constructed at this time due to the lack of a defined molecular entity
associated with this function. Further clarification and a more specific molecular identifier are
needed to provide the requested in-depth analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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